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Compound of Interest

Compound Name: 2-BROMO-N-BUTYLACETAMIDE

CAS No.: 67056-04-6

Cat. No.: B1310522

Get Quote

Abstract & Core Utility
2-Bromo-N-butylacetamide (CAS: 67056-04-6) is a versatile electrophilic building block

utilized primarily in the synthesis of peptidomimetics, local anesthetic analogs, and lipophilic

linker systems.[1][2] Characterized by an activated

-bromo moiety, it functions as a potent alkylating agent capable of rapid

reactions with nucleophiles (amines, thiols, and phenoxides).

This guide details the optimized protocols for utilizing 2-Bromo-N-butylacetamide to generate

-butyl-2-aminoacetamide libraries—a structural motif common in sodium channel blockers (e.g.,
Lidocaine derivatives) and neurokinin antagonists.[1] Unlike simple alkyl halides, the acetamide
side chain provides hydrogen-bonding capability and metabolic stability, making it a "privileged
scaffold" in medicinal chemistry.
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Property Specification

IUPAC Name 2-bromo-N-butylacetamide

CAS Number 67056-04-6

Molecular Formula

Molecular Weight 194.07 g/mol

Physical State White to off-white solid or crystalline powder

Solubility
Soluble in DCM, DMF, DMSO, Methanol;

Sparingly soluble in water

Reactivity Class -Haloacetamide (Electrophile)

Storage 2–8°C, under inert atmosphere (Hygroscopic)

Mechanistic Principles
The utility of 2-Bromo-N-butylacetamide lies in the activation of the

bond by the adjacent carbonyl group. The electron-withdrawing carbonyl lowers the energy of
the

orbital, making the

-carbon highly susceptible to nucleophilic attack.

Reaction Pathway (DOT Visualization)
The following diagram illustrates the

mechanism and the competing hydrolysis pathway that must be suppressed.
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Caption: Figure 1.

reaction trajectory showing productive alkylation vs. competitive hydrolysis.

Protocol A: Synthesis of Amino-Acetamide Libraries
( -Alkylation)
Application: Creating Lidocaine analogs or Glycinamide peptidomimetics.[1] Scale: 1.0 mmol

(Adaptable).

Reagents
Substrate: Secondary or Primary Amine (1.0 equiv)

Reagent: 2-Bromo-N-butylacetamide (1.1 equiv)[1]

Base: Potassium Carbonate (

), anhydrous (2.0 equiv)

Catalyst (Optional): Potassium Iodide (KI) (0.1 equiv) – See Note 1[1]

Solvent: Acetonitrile (ACN) or DMF (anhydrous)[1]

Step-by-Step Methodology
Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve the Amine

(1.0 mmol) in anhydrous ACN (5 mL).
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Base Addition: Add

(2.0 mmol, 276 mg). If the amine is sterically hindered, add KI (0.1 mmol, 16 mg) to facilitate
the Finkelstein reaction (in situ conversion of R-Br to highly reactive R-I).

Reagent Addition: Add 2-Bromo-N-butylacetamide (1.1 mmol, 213 mg) in one portion.

Reaction:

Standard Amines: Stir at Room Temperature (RT) for 4–12 hours.

Hindered Amines: Heat to reflux (80°C) for 2–6 hours.

Monitoring: Monitor via TLC (Mobile phase: 5% MeOH in DCM). The starting bromide spot (

) should disappear.[1]

Workup:

Filter off the solid inorganic salts (

/KBr).[1]

Concentrate the filtrate under reduced pressure.[1]

Redissolve residue in EtOAc (20 mL) and wash with Water (2 x 10 mL) and Brine (10 mL).

[1]

Dry over

, filter, and concentrate.[1]

Purification: If necessary, purify via flash column chromatography (Silica gel, Hexane:EtOAc

gradient).

Note 1 (Causality): The addition of KI generates the

-iodo intermediate in situ.[1] Since Iodide is a better leaving group than Bromide, this
accelerates the reaction significantly for sluggish nucleophiles.[1]
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Protocol B: Chemoselective Cysteine Modification (
-Alkylation)
Application: Covalent modification of peptides or chemoproteomic profiling.[1] Specificity: At pH

7.5–8.0, thiols react >100x faster than amines.[1]

Reagents
Substrate: Thiol-containing peptide or small molecule.[1]

Buffer: Phosphate Buffered Saline (PBS), pH 7.5, or Ammonium Bicarbonate.[1]

Solvent: Co-solvent (DMSO/DMF) if the reagent is insoluble in buffer.[1]

Methodology
Dissolution: Dissolve 2-Bromo-N-butylacetamide in DMSO to create a 100 mM stock

solution.

Incubation: Add the reagent stock to the thiol solution (final concentration: 1.5 equiv of

reagent relative to thiol).

Critical Control: Keep DMSO concentration <10% to prevent protein denaturation (if

applicable).[1]

Reaction: Incubate at RT for 30–60 minutes in the dark.

Quenching: Quench unreacted reagent by adding excess DTT or

-mercaptoethanol.[1]

Analysis: Analyze via LC-MS. The mass shift observed will be +113.08 Da (corresponding to

the cleaved

moiety attached to Sulfur).
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The following decision tree assists in isolating the target compound based on the

physicochemical properties of the product.

Crude Reaction Mixture

Filter Inorganic Salts

Is Product Basic?
(Contains 3° Amine)

Acid/Base Extraction:
1. Extract into 1M HCl
2. Wash Organic layer

3. Basify Aqueous to pH 10
4. Extract Product

Yes

Flash Chromatography
(Silica, DCM/MeOH)

No (Neutral/Amide)

Click to download full resolution via product page

Caption: Figure 2.[1] Purification logic for N-butylacetamide derivatives.

Safety & Handling (E-E-A-T)
Hazards:

-Haloacetamides are potent alkylating agents.[1] They are potential skin sensitizers and
lachrymators.[1]

PPE: Nitrile gloves (double gloving recommended), safety goggles, and lab coat.[1]

Decontamination: Spills should be treated with a solution of dilute ammonia or sodium

thiosulfate to nucleophilically displace the bromide and deactivate the electrophile before

disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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